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Compound of Interest

Compound Name: 7-NiNa

Cat. No.: B1664202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

7-Nitroindazole (7-NiNa), a compound recognized as a non-selective nitric oxide synthase

(NOS) inhibitor. Adherence to these procedures is vital to ensure personnel safety and

regulatory compliance in a laboratory setting. 7-Nitroindazole is harmful if swallowed, in contact

with skin, or inhaled, and can cause significant skin and eye irritation.[1][2]

Physical and Chemical Properties of 7-Nitroindazole
A summary of the key quantitative data for 7-Nitroindazole is presented below for easy

reference.

Property Value Source

Molecular Formula C₇H₅N₃O₂ [3][4]

Molecular Weight 163.13 g/mol [5]

Appearance Powder

Solubility
DMF: 50 mg/mL, DMSO: >100

mg/mL, Ethanol: 2.68 mg/mL
[3]

Storage Temperature -20°C
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Operational Plan for Handling 7-Nitroindazole
A systematic approach to handling 7-Nitroindazole, from receipt to disposal, is critical for

minimizing exposure risk. The following step-by-step guidance outlines the necessary

precautions at each stage.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Wear appropriate PPE during this process.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and acids.[1] The recommended storage

temperature is -20°C.[1] Ensure the container is tightly closed.[1]

Labeling: The storage area should be clearly labeled with the appropriate hazard warnings

for toxic and irritant substances.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

7-Nitroindazole.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended).

Prevents skin contact. Butyl

gloves are noted for their

resistance to nitro-compounds.

[6]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield is also

recommended.

Protects against splashes and

dust.[7]

Respiratory Protection

A NIOSH-approved air-

purifying respirator with a

particulate filter (P100

recommended for powders).[8]

[9]

Prevents inhalation of the

powdered compound.

Body Protection

A laboratory coat, full-length

pants, and closed-toe shoes.

An apron is also

recommended.[7]

Minimizes the risk of skin

contact.

Handling and Experimental Procedures
Ventilation: All handling of 7-Nitroindazole powder should be conducted in a certified

chemical fume hood to minimize inhalation risk.[7]

Weighing and Transfer: Use caution to avoid generating dust when weighing and transferring

the compound.

Spill Management: In the event of a spill, evacuate the area and prevent others from

entering. For small spills, trained personnel wearing appropriate PPE can use an absorbent

material to clean the area.[7] The contaminated material should be placed in a sealed

container for disposal as hazardous waste.

Hygiene: Always wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.[7]
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Disposal Plan
The disposal of 7-Nitroindazole and any contaminated materials must be handled in

accordance with all local, regional, and national hazardous waste regulations.[1]

Waste Segregation: All materials contaminated with 7-Nitroindazole, including unused

product, contaminated PPE (gloves, etc.), and spill cleanup materials, must be collected in a

dedicated, sealed, and clearly labeled hazardous waste container.

Labeling: The hazardous waste container must be labeled with "Hazardous Waste" and the

chemical name "7-Nitroindazole."

Storage of Waste: Store the sealed hazardous waste container in a designated, secure area

away from general laboratory traffic and incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a certified environmental management vendor. Do not dispose of 7-Nitroindazole

down the drain or in regular trash.

Visualized Workflows and Relationships
To further clarify the procedural steps and safety relationships, the following diagrams are

provided.
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Safe Handling Workflow for 7-NiNa
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Caption: A step-by-step workflow for the safe handling of 7-NiNa.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1664202?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE and Hazard Mitigation for 7-NiNa

Primary Hazards

Personal Protective Equipment

7-Nitroindazole

Inhalation

causes

Skin Contact

causes

Eye Contact

causes

Ingestion

causes

Respirator (P100)

prevents

Chemical Resistant Gloves

prevents

Goggles & Face Shield

prevents

Lab Coat

prevents

Click to download full resolution via product page

Caption: Logical relationship between hazards and protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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